Cas no 4117-14-0 (2-Decyn-1-ol)

• Product Name: 2-Decyn-1-ol
• CAS No: 4117-14-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00041567
• CID: 44764
• PubChem ID: 24885030
• Update Time: 2025-06-22

2-Decyn-1-ol Chemical and Physical Properties

Names and Identifiers

• Dec-2-yn-1-ol
• 2-Decyn-1-ol
• n-Heptylhydroxymethylacetylene
• Heptyl(hydroxymethyl)acetylene
• 2-Decyne-1-ol
• TIMTEC-BB SBB008898
• Decynol
• L4949B9XH9
• AI3-37216
• UNII-L4949B9XH9
• FT-0612137
• J-520207
• AS-75690
• CS-0315996
• A825455
• D89822
• MFCD00041567
• SY057159
• AC-1421
• Q27894284
• 2-Decyn-1-ol, 97%
• D1264
• Decynol; 95%
• 4117-14-0
• SCHEMBL487742
• DTXSID6022214
• AKOS004909684
• DTXCID502214

• MDL： MFCD00041567
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-7,10H2,1H3
• InChI Key： GFLHGTKUCYPXHB-UHFFFAOYSA-N
• SMILES： OCC#CCCCCCCC
• BRN： 1852842

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.853 g/mL at 25 °C
• Melting Point: 1.9°C (estimate)
• Boiling Point: 70 °C/0.01 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.4585
• PSA: 20.23000
• LogP: 2.34260

2-Decyn-1-ol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Decyn-1-ol

2-Decyn-1-ol (CAS No. 4117-14-0): A Versatile Compound in Chemical and Pharmaceutical Applications

2-Decyn-1-ol (CAS No. 4117-14-0) is a versatile compound that has gained significant attention in the fields of chemistry and pharmaceutical research due to its unique properties and potential applications. This alkyne alcohol, also known as decynol, is characterized by its linear carbon chain with a terminal alkyne group and a hydroxyl group at the first carbon position. The combination of these functional groups endows 2-Decyn-1-ol with a range of chemical reactivity and biological activity, making it an important intermediate in various synthetic pathways and drug development processes.

The chemical structure of 2-Decyn-1-ol (C₁₀H₁₆O) allows it to participate in a variety of reactions, including nucleophilic additions, metal-catalyzed couplings, and oxidation-reduction processes. These reactions are crucial for the synthesis of more complex molecules, such as pharmaceuticals, agrochemicals, and materials with specific properties. For instance, the alkyne group can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry to form 1,2,3-triazoles. This reaction is particularly valuable in the development of bioconjugates and functionalized materials.

In the pharmaceutical industry, 2-Decyn-1-ol has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its role in the development of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The hydroxyl group can be functionalized to introduce various pharmacophores, enhancing the compound's biological activity and selectivity. For example, researchers at the University of California have reported the use of 2-Decyn-1-ol-derived compounds in the design of broad-spectrum antiviral agents that target viral replication mechanisms.

Beyond antiviral applications, 2-Decyn-1-ol has also shown promise in other therapeutic areas. In cancer research, derivatives of this compound have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis. A study published in the Journal of Medicinal Chemistry demonstrated that certain 2-Decyn-1-ol-based compounds exhibit potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. The unique combination of the alkyne and hydroxyl groups allows for precise control over the molecular structure, enabling the design of highly specific and effective anticancer agents.

The versatility of 2-Decyn-1-ol extends to its use in materials science. Its ability to undergo click chemistry reactions makes it an attractive candidate for the synthesis of functional polymers and coatings. These materials can be tailored for applications ranging from biomedical devices to advanced electronics. For instance, researchers at MIT have developed a series of 2-Decyn-1-ol-based polymers that exhibit excellent biocompatibility and mechanical properties, making them suitable for use in tissue engineering and drug delivery systems.

In addition to its synthetic utility, 2-Decyn-1-ol has been studied for its environmental applications. Its biodegradability and low toxicity make it an environmentally friendly alternative to traditional solvents and reagents. A recent study by scientists at the University of Oxford found that 2-Decyn-1-ol-based formulations can effectively reduce the environmental impact of industrial processes while maintaining high performance standards.

The safety profile of 2-Decyn-1-ol is another important consideration in its various applications. Extensive toxicological studies have shown that this compound exhibits low toxicity when used under appropriate conditions. This makes it suitable for use in both industrial and laboratory settings, where safety is a paramount concern.

In conclusion, 2-Decyn-1-ol (CAS No. 4117-14-0) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and environmental science. Its unique chemical structure provides a foundation for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new possibilities for this versatile compound, it is likely that its importance will only grow in the years to come.